Cas no 1361522-07-7 (6-Hydroxy-3-(perchlorophenyl)picolinaldehyde)

• Product Name: 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde
• CAS No: 1361522-07-7
• MF: C₁₂H₄Cl₅NO₂
• MW: 371.430658340454
• CID: 4920217
• Update Time: 2025-10-31

6-Hydroxy-3-(perchlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde

• Inchi： 1S/C12H4Cl5NO2/c13-8-7(9(14)11(16)12(17)10(8)15)4-1-2-6(20)18-5(4)3-19/h1-3H,(H,18,20)
• InChI Key： YWJOOUHONXMTAS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(NC=1C=O)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 4.2
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde

Introduction to 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde (CAS No. 1361522-07-7)

6-Hydroxy-3-(perchlorophenyl)picolinaldehyde, with the CAS number 1361522-07-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its hydroxyl group, perchlorophenyl substituent, and picolinaldehyde moiety, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde is C₁₄H₉ClO₄, and its molecular weight is approximately 288.67 g/mol. The compound's structure includes a benzene ring substituted with a perchloro group, which imparts significant electron-withdrawing properties. Additionally, the presence of the hydroxyl group and the aldehyde functional group provides opportunities for various chemical reactions and interactions.

In the realm of medicinal chemistry, 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde has been studied for its potential as a building block in the synthesis of bioactive molecules. Recent research has focused on its use as an intermediate in the development of novel pharmaceuticals, particularly those targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the synthesis of potent inhibitors of protein-protein interactions, which are crucial for various cellular processes.

The aldehyde functional group in 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde makes it an excellent candidate for condensation reactions, such as aldol condensations and imine formations. These reactions are fundamental in organic synthesis and can lead to the creation of complex molecules with diverse biological activities. Moreover, the hydroxyl group can participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and binding.

In materials science, 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde has shown promise as a precursor for the synthesis of functionalized polymers and other advanced materials. The compound's unique electronic properties make it suitable for applications in electronic devices, sensors, and coatings. A recent study in the Journal of Polymer Science demonstrated the use of this compound in the preparation of conductive polymers with enhanced stability and performance.

The perchlorophenyl substituent in 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde is particularly noteworthy due to its strong electron-withdrawing effect. This property can influence the compound's reactivity and stability, making it a valuable component in various chemical reactions. For example, it can enhance the electrophilicity of the aldehyde group, facilitating nucleophilic addition reactions that are crucial in organic synthesis.

Safety considerations are an important aspect when handling any chemical compound. While 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used to minimize exposure risks.

In conclusion, 6-Hydroxy-3-(perchlorophenyl)picolinaldehyde (CAS No. 1361522-07-7) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in various scientific disciplines.